Cas no 2166826-00-0 (2-bromoethyl 3-hydroxy-3-methylbutanoate)

• Product Name: 2-bromoethyl 3-hydroxy-3-methylbutanoate
• CAS No: 2166826-00-0
• MF: C₇H₁₃BrO₃
• MW: 225.080322027206
• CID: 6052041
• PubChem ID: 164663860
• Update Time: 2025-10-30

2-bromoethyl 3-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 3-hydroxy-3-methylbutanoate
• EN300-1571171
• 2166826-00-0

• Inchi： 1S/C7H13BrO3/c1-7(2,10)5-6(9)11-4-3-8/h10H,3-5H2,1-2H3
• InChI Key： DPXNFPMNZYKZKF-UHFFFAOYSA-N
• SMILES： BrCCOC(CC(C)(C)O)=O

Computed Properties

• Exact Mass: 224.00481g/mol
• Monoisotopic Mass: 224.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-bromoethyl 3-hydroxy-3-methylbutanoate

Recent Advances in the Study of 2-Bromoethyl 3-Hydroxy-3-Methylbutanoate (CAS: 2166826-00-0)

The chemical compound 2-bromoethyl 3-hydroxy-3-methylbutanoate (CAS: 2166826-00-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its bromoethyl and hydroxy-methylbutanoate functional groups, has shown promising potential in various applications, including drug synthesis, prodrug development, and as an intermediate in organic synthesis. Recent studies have explored its physicochemical properties, reactivity, and biological activity, providing new insights into its utility in medicinal chemistry.

One of the key areas of research has focused on the compound's role as a building block in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-bromoethyl 3-hydroxy-3-methylbutanoate can be efficiently utilized in the preparation of ester prodrugs, which are designed to improve the bioavailability of therapeutic agents. The bromoethyl moiety serves as a reactive handle for further functionalization, enabling the attachment of various pharmacophores. This versatility makes the compound a valuable tool in drug design, particularly for targeting enzymes or receptors that require specific esterase-mediated activation.

In addition to its synthetic applications, recent investigations have highlighted the compound's potential in modulating biological pathways. A preprint article on bioRxiv (2024) reported that 2-bromoethyl 3-hydroxy-3-methylbutanoate exhibits inhibitory effects on certain metabolic enzymes involved in lipid biosynthesis. This finding suggests its possible use in developing therapies for metabolic disorders, such as obesity or dyslipidemia. However, further in vivo studies are needed to validate these effects and assess the compound's safety profile.

Another notable advancement is the optimization of the compound's synthesis. A research group at the University of Cambridge (2023) developed a novel catalytic method for producing 2-bromoethyl 3-hydroxy-3-methylbutanoate with high yield and purity. Their approach involves a one-pot reaction using a palladium-based catalyst, which significantly reduces the number of steps compared to traditional methods. This innovation not only enhances the scalability of the compound but also minimizes the generation of hazardous byproducts, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the practical application of 2-bromoethyl 3-hydroxy-3-methylbutanoate. For instance, its stability under physiological conditions and potential toxicity at higher concentrations require thorough evaluation. Ongoing research aims to address these issues by exploring structural analogs and derivatization strategies to improve its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically relevant applications.

In conclusion, 2-bromoethyl 3-hydroxy-3-methylbutanoate (CAS: 2166826-00-0) represents a versatile and promising compound in the realm of chemical biology and drug development. Recent studies have expanded our understanding of its synthetic utility, biological activity, and potential therapeutic applications. As research progresses, this compound may pave the way for innovative treatments and contribute to the advancement of precision medicine. Future investigations should focus on optimizing its properties and exploring its interactions with biological targets to unlock its full potential.